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Compound of Interest

Compound Name: 3-oxohexacosanoyl-CoA

CAS No.: 1245945-35-0

Cat. No.: B1261648

Get Quote

Executive Summary
3-oxo-hexacosanoyl-CoA (3-oxo-C26-CoA) is a transient, high-energy intermediate in the

peroxisomal beta-oxidation of hexacosanoic acid (C26:0). Its accumulation is pathognomonic

for D-bifunctional protein (DBP) deficiency and is a secondary marker in X-linked

Adrenoleukodystrophy (X-ALD).

For researchers and drug developers, this molecule presents a "Stability Paradox":

Chemically: The

-keto thioester bond is thermodynamically unstable and prone to spontaneous
decarboxylation and hydrolysis.

Physically: The C26 aliphatic tail confers extreme hydrophobicity, driving rapid micellar

aggregation or non-specific protein binding, which paradoxically shields the thioester bond

from aqueous hydrolysis.
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This guide details the thermodynamics, biological context, and validated protocols for

synthesizing and stabilizing this elusive intermediate.

Part 1: Molecular Architecture & Thermodynamic
Profile
Structural Instability
The 3-oxo-C26-CoA molecule contains two conflicting structural domains:

The Head Group (Labile): The thioester bond (

) adjacent to a ketone at the

-position makes the

-carbon highly acidic (

). In aqueous solution, this predisposes the molecule to:

Spontaneous Hydrolysis: Yielding 3-oxo-C26 fatty acid + CoA-SH.

Decarboxylation: Yielding a C25 ketone (pentacosan-2-one).

The Tail Group (Stabilizing/Aggregating): The C26 chain renders the Critical Micelle

Concentration (CMC) effectively zero (

).

Half-Life Estimation
Unlike Acetyl-CoA (

at pH 7.0), the half-life of 3-oxo-C26-CoA is governed by its physical state.
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Condition
Estimated Half-Life (

)
Mechanism of Degradation

Monomeric (Aqueous, pH 7.4) < 10 minutes (Theoretical)

Rapid nucleophilic attack by

due to inductive effect of

-keto group.

Micellar / Aggregated > 24 hours
Hydrophobic core excludes

water, preventing hydrolysis.

Protein-Bound (SCPx) Stable (Hours to Days)

Substrate channeling protects

the thioester bond from bulk

solvent.

Acidic (pH < 4.0) Stable (Days)
Protonation of the carbonyl

oxygen reduces electrophilicity.

Critical Insight: In experimental assays, "instability" often manifests as precipitation or

adherence to plasticware, not chemical degradation. Always use glass or silanized vials.

Part 2: The Peroxisomal Context (Pathway &
Channeling)
In vivo, 3-oxo-C26-CoA never exists as a free monomer. It is passed directly between enzymes

via substrate channeling.

The VLCFA Beta-Oxidation Complex
The oxidation of C26:0 requires a specialized peroxisomal machinery distinct from the

mitochondrial system.
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ACOX1 (Acyl-CoA Oxidase 1): Desaturates C26-CoA to trans-2-enoyl-CoA.

DBP (D-Bifunctional Protein / HSD17B4): A monomeric enzyme with two active sites.

Hydratase Domain: Converts enoyl-CoA to 3-hydroxy-C26-CoA.

Dehydrogenase Domain: Oxidizes 3-hydroxy to 3-oxo-C26-CoA.

SCPx (Sterol Carrier Protein X): A specialized thiolase that binds the hydrophobic C26 tail

and cleaves the 3-oxo intermediate.

Pathway Visualization (Graphviz)
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Figure 1: The Peroxisomal VLCFA Beta-Oxidation Flux. Note the critical role of SCPx in

sequestering the 3-oxo intermediate to prevent spontaneous degradation.

Part 3: Experimental Protocols
Chemical Synthesis of 3-oxo-C26-CoA
Rationale: Enzymatic synthesis is slow and yields low concentrations. Chemical synthesis via

N-hydroxysuccinimide (NHS) esters is preferred for generating analytical standards.

Reagents:

3-oxo-hexacosanoic acid (synthesized via malonic ester synthesis from C24 acid).

N-hydroxysuccinimide (NHS).

Dicyclohexylcarbodiimide (DCC).

Coenzyme A (free acid).

Tetrahydrofuran (THF, anhydrous).

Protocol:

Activation: Dissolve 3-oxo-hexacosanoic acid (1 eq) and NHS (1.1 eq) in anhydrous THF.

Add DCC (1.1 eq) and stir at room temperature for 12 hours.

Checkpoint: A white precipitate (dicyclohexylurea) will form.

Filtration: Filter under nitrogen to remove urea byproducts. The filtrate contains the NHS-

ester.

Coupling: Dissolve Coenzyme A (1.2 eq) in 0.1 M

(degassed). Dropwise add the NHS-ester solution (in THF) to the aqueous CoA solution.

Condition: Maintain pH at 7.5–8.0. Do not exceed pH 8.5 to prevent hydrolysis.
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Reaction: Stir vigorously under Argon for 4 hours. The mixture will become cloudy (micelle

formation).

Purification (Critical): Acidify to pH 4.0 with 1M HCl to stabilize the thioester. Extract free fatty

acids with diethyl ether (3x). The 3-oxo-C26-CoA remains in the aqueous phase (as micelles)

or precipitates at the interface.

Solubilization for Enzymatic Assays (The Cyclodextrin
Method)
VLCFA-CoAs will stick to pipette tips and tubes, leading to massive data errors.

The "Carrier" Solution:

Agent: Methyl-

-cyclodextrin (M

CD) or

-cyclodextrin.

Ratio: 2:1 (Cyclodextrin : Acyl-CoA molar ratio).

Method:

Dissolve 3-oxo-C26-CoA in a minimal volume of 50% THF/Water.

Add M

CD solution (10 mM in 50 mM Tris, pH 7.4).

Sonicate in a water bath for 5 minutes at 30°C.

Evaporate THF under a nitrogen stream.

Result: A clear, stable solution where the C26 tail is encapsulated, but the CoA headgroup

and
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-keto bond remain accessible to enzymes like SCPx.

Part 4: Analytical Quantitation (LC-MS/MS)
Direct UV measurement (260 nm) is insensitive for VLCFAs due to aggregation artifacts. LC-

MS/MS is the gold standard.

Instrument Parameters:

Column: C8 or C18 Reverse Phase (e.g., Kinetex C18, 2.1 x 50 mm).

Note: C18 may retain C26 too strongly; C8 is often preferred for VLCFAs.

Mobile Phase:

A: Water + 10 mM Ammonium Acetate + 0.1% Formic Acid.

B: Isopropanol:Acetonitrile (50:50) + 10 mM Ammonium Acetate.

Gradient: Start at 40% B, ramp to 99% B over 10 mins. Hold 5 mins.

Reasoning: High isopropanol content is required to elute C26 species.

MRM Transitions (Negative Mode - ESI): | Analyte | Precursor (

) | Product (

) | Interpretation | | :--- | :--- | :--- | :--- | | 3-oxo-C26-CoA | ~1158.5 | 408.1 | [M-H]-

Adenine diphosphate fragment | | 3-oxo-C26-CoA | ~1158.5 | 79.0 | [M-H]-

Phosphate | | C26-CoA (Internal Std) | ~1116.5 | 408.1 | Control for extraction efficiency |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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